Cas no 2034487-48-2 (N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}furan-3-carboxamide)

• Product Name: N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}furan-3-carboxamide
• CAS No: 2034487-48-2
• MF: C₁₇H₁₈N₄O₂
• MW: 310.3504
• CID: 5351755
• Update Time: 2025-06-27

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]furan-3-carboxamide
• N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)furan-3-carboxamide
• N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}furan-3-carboxamide

• Inchi： 1S/C17H18N4O2/c1-12-15(6-9-19-17(22)14-7-10-23-11-14)13(2)21(20-12)16-5-3-4-8-18-16/h3-5,7-8,10-11H,6,9H2,1-2H3,(H,19,22)
• InChI Key： ZAZSGBGOVJNQMQ-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])OC([H])=C1[H])N([H])C([H])([H])C([H])([H])C1C(C([H])([H])[H])=NN(C2=C([H])C([H])=C([H])C([H])=N2)C=1C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 406
• XLogP3: 2.3
• Topological Polar Surface Area: 73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}furan-3-carboxamide

N-{2-[3,5-Dimethyl-1-(Pyridin-2-Yl)-1H-Pyrazol-4-Yl]Ethyl}Furan-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2034487-48-2, known as N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}furan-3-carboxamide, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This molecule is a derivative of furan, a heterocyclic compound, and incorporates a pyrazole ring system, which is known for its versatility in organic synthesis and pharmacological applications.

Recent studies have highlighted the importance of furan derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The presence of the pyrazole ring in this compound adds another layer of complexity and functionality, making it a promising candidate for further research. The pyridinyl group attached to the pyrazole ring further enhances the molecule's electronic properties, potentially improving its bioavailability and pharmacokinetic profile.

The synthesis of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}furan-3-carboxamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to achieve high yields and purity in the synthesis process. These methods not only ensure the scalability of the synthesis but also pave the way for potential modifications to the molecule's structure to enhance its therapeutic potential.

One of the most intriguing aspects of this compound is its ability to interact with biological targets such as kinases and receptors. Preliminary in vitro studies have demonstrated that N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-Yl]ethyl}furan derivatives exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests that the compound could be a valuable lead for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The incorporation of the furan ring into polymers has been shown to improve their mechanical properties and thermal stability. The presence of the pyrazole ring in this compound further enhances these properties, making it a candidate for advanced polymer materials used in high-tech applications such as aerospace and electronics.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on N-{2-[3,5-dimethyl-1-(pyridin-Yl)-1H-pyrazol-Yl]ethyl}furan derivatives. These studies have provided insights into the molecule's electronic structure and interaction patterns with biological targets. Such computational approaches are crucial for optimizing the compound's properties and guiding future experimental work.

Furthermore, the environmental impact of this compound has been a topic of interest among researchers. Studies have shown that furan-based compounds are generally biodegradable under certain conditions, which is a positive attribute considering the increasing emphasis on sustainable chemistry practices. However, further research is needed to fully understand the degradation pathways and environmental fate of this specific compound.

In conclusion, N-{2-[3,5-dimethyl-Yl]-Yl}furan derivatives represent a promising class of compounds with diverse applications across multiple disciplines. From drug discovery to materials science, this compound's unique chemical structure offers endless possibilities for innovation. As research continues to unfold, it is anticipated that this molecule will play an increasingly important role in advancing both scientific knowledge and practical applications.